Cas no 32783-60-1 (5-Benzothiazolecarboxylicacid, 2-ethyl-, methyl ester)

• Product Name: 5-Benzothiazolecarboxylicacid, 2-ethyl-, methyl ester
• CAS No: 32783-60-1
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 293846
• PubChem ID: 45077623
• Update Time: 2025-04-19

5-Benzothiazolecarboxylicacid, 2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid, 2-ethyl-, methyl ester
• 5-Benzothiazolecarboxylicacid,2-ethyl-,methylester(8CI,9CI)
• methyl 2-ethyl-1,3-benzothiazole-5-carboxylate
• 32783-60-1
• 5-benzothiazolecarboxylic acid,2-ethyl-,methyl ester
• SCHEMBL13447882
• methyl 2-ethylbenzo[d]thiazole-5-carboxylate
• methyl2-ethylbenzo[d]thiazole-5-carboxylate

• Inchi： 1S/C11H11NO2S/c1-3-10-12-8-6-7(11(13)14-2)4-5-9(8)15-10/h4-6H,3H2,1-2H3
• InChI Key： ZMHVCSROHAOEMG-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų